Cas no 83774-18-9 (N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine)

• Product Name: N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine
• CAS No: 83774-18-9
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• CID: 2127304
• Update Time: 2025-11-02

N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-6-(piperazin-1-yl)pyridazin-3-amine
• N,N-dimethyl-6-piperazin-1-ylpyridazin-3-amine
• N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine

• Inchi： 1S/C10H17N5/c1-14(2)9-3-4-10(13-12-9)15-7-5-11-6-8-15/h3-4,11H,5-8H2,1-2H3
• InChI Key： DHZJMEPLXLPMJJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N=N2)N(C)C)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 44.3

Additional information on N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine

Comprehensive Overview of N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine (CAS No. 83774-18-9)

N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine (CAS No. 83774-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a pyridazine core substituted with a piperazine moiety and a dimethylamino group, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The growing demand for small molecule therapeutics has propelled interest in compounds like N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine. Its molecular structure allows for diverse modifications, enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry. Recent studies highlight its relevance in addressing neurodegenerative diseases and inflammatory disorders, topics frequently searched in academic and pharmaceutical databases. The compound's logP and hydrogen bonding capacity also make it a subject of computational chemistry studies, particularly in AI-driven drug design platforms.

From a synthetic chemistry perspective, CAS 83774-18-9 exemplifies modern heterocyclic compound strategies. Its preparation typically involves nucleophilic aromatic substitution reactions, a hot topic in green chemistry forums. The piperazine ring's conformational flexibility contributes to its bioavailability, a key parameter in druglikeness assessments. Analytical techniques like HPLC-MS and NMR spectroscopy are crucial for characterizing this compound, as evidenced by numerous patent applications referencing its purity standards.

In the context of preclinical research, N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine has shown promise in in vitro models, particularly in studies exploring cell signaling pathways. This aligns with frequent search queries about mechanisms of action for experimental compounds. The compound's ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are currently under investigation, with preliminary data suggesting favorable blood-brain barrier penetration capabilities—a highly sought-after characteristic in CNS drug development.

The commercial availability of 83774-18-9 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Quality control specifications typically require ≥98% purity by chromatographic analysis, reflecting industry standards for research-grade chemicals. Storage recommendations generally suggest protection from light and moisture at -20°C, following best practices for amine-containing compounds.

Emerging applications of this compound extend to proteomics research, where it serves as a building block for bioconjugation strategies. The dimethylamino group's reactivity enables diverse derivatization possibilities, a feature frequently discussed in chemical biology literature. Recent patent filings indicate its incorporation into fluorescence probes for cellular imaging, addressing the growing market demand for diagnostic tools in precision medicine.

Environmental and safety assessments of N,N-Dimethyl-6-(piperazin-1-yl)pyridazin-3-amine follow standard REACH compliance protocols. While not classified as hazardous under current regulations, proper handling with PPE (personal protective equipment) is recommended during laboratory use. The compound's ecotoxicological profile remains an active area of study, particularly regarding biodegradation pathways—a subject of increasing importance in green chemistry initiatives.

Future research directions for CAS 83774-18-9 may explore its potential in combinatorial chemistry libraries or as a template for fragment-based drug discovery. The compound's balanced lipophilicity and polar surface area make it particularly interesting for optimizing lead compounds in various therapeutic areas. With the pharmaceutical industry's shift toward personalized medicine, such structurally diverse intermediates are becoming increasingly valuable in drug candidate optimization pipelines.